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Compound of Interest

Compound Name: tert-Butylsulfinic acid sodium salt

Cat. No.: B3178626 Get Quote

An In-depth Technical Guide to tert-Butylsulfinic Acid Sodium Salt

This technical guide provides a comprehensive overview of tert-Butylsulfinic acid sodium
salt, a versatile chemical reagent. It is intended for researchers, scientists, and professionals in

drug development who utilize sulfinate salts in their work. This document covers the

compound's core properties, applications, relevant experimental protocols, and safety

information, presented in a clear and accessible format.

Core Properties and Identification
tert-Butylsulfinic acid sodium salt is a useful chemical compound with a variety of

applications in research.[1] Its fundamental properties are summarized below.

CAS Number: 69152-35-8[1][2][3]

Table 1: Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3178626?utm_src=pdf-interest
https://www.benchchem.com/product/b3178626?utm_src=pdf-body
https://www.benchchem.com/product/b3178626?utm_src=pdf-body
https://www.benchchem.com/product/b3178626?utm_src=pdf-body
https://www.benchchem.com/product/b3178626?utm_src=pdf-body
https://georganics.sk/chemical/tert-butylsulfinic-acid-sodium-salt/
https://georganics.sk/chemical/tert-butylsulfinic-acid-sodium-salt/
https://007chemicals.com/product/tert-butylsulfinic-acid-sodium-salt-cas-69152-35-8/
https://www.sigmaaldrich.com/US/en/product/aldrich/ald00288
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₄H₉NaO₂S [1][2][3]

Molecular Weight 144.17 g/mol [3]

Physical Form Solid [3]

InChI Key
VOHJOJMSAGPWBW-

UHFFFAOYSA-M
[3]

SMILES String CC(C)(C)S(O[Na])=O [3]

Applications in Research and Drug Development
tert-Butylsulfinic acid sodium salt serves as a valuable reagent in organic synthesis and is

particularly noted for its role in modern synthetic methodologies.

C-H Activation: It is suitable as a catalyst for C-H activation reactions, a powerful strategy for

creating complex molecules by directly functionalizing carbon-hydrogen bonds.[3]

Late-Stage Functionalization: The compound is part of the "Baran Sulfinate" toolbox, a

collection of reagents ideal for the late-stage functionalization of nitrogen-containing

heterocycles.[3] This allows for the diversification of complex drug candidates at a late point

in their synthesis, which is highly valuable in medicinal chemistry.

Role of Sulfonate Salts in Pharmaceuticals: While this compound is a sulfinate, the broader

class of sulfonic acid salts is widely used in drug development to improve the

physicochemical properties of active pharmaceutical ingredients (APIs).[4][5] Salt formation

is a critical step for about 50% of all drug molecules, used to enhance properties like

solubility, stability, and bioavailability.[6][7] Sodium is one of the most common counterions

for weakly acidic drugs.[6] The selection of an appropriate salt form is a key consideration in

optimizing a drug candidate's profile.[7]
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Drug Development: Salt Selection Workflow

Characterize API
(pKa, Solubility, Stability)

Select Potential Counterions
(e.g., Sodium, Mesylate)

Identify Ionizable Groups

Screen for Crystallization Conditions

Design Experiments

Confirm Salt Formation
(Spectroscopy, etc.)

Analyze Solids

Characterize Salt Properties
(Solubility, Stability, Hygroscopicity)

Perform Preformulation Studies

Select Optimal Salt Form

Compare Data to Target Profile
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Caption: A generalized workflow for salt selection in pharmaceutical development.

Experimental Protocols
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Detailed experimental procedures are crucial for reproducible scientific outcomes. While a

specific protocol for the synthesis of tert-Butylsulfinic acid sodium salt is not readily

available in the provided search results, a representative procedure for a structurally related

compound, 4-tert-butylbenzenesulfonic acid sodium salt, is outlined below to illustrate the

general methodology.

Synthesis of 4-tert-butylbenzenesulfonic acid sodium salt[8]

Reaction Setup: In a round-bottomed flask, slowly add 45 ml of fuming sulfuric acid

(containing 15% sulfur trioxide) to 40 grams of tert-butylbenzene over 20 minutes.

Temperature Control: Maintain the temperature below 25°C during the addition with frequent

shaking.

Heating: After addition, slowly heat the mixture to 80°C with constant stirring until the oil layer

(tert-butylbenzene) is completely dissolved.

Quenching and Neutralization: Pour the reaction mixture into 300 ml of water. Partially

neutralize the acid by carefully adding 15 grams of sodium bicarbonate.

Filtration: Filter the solution to remove any char particles.

Salting Out: Add 30 grams of sodium chloride to the filtrate and heat until all the solid

dissolves.

Crystallization and Collection: Cool the solution thoroughly in an ice bath. Collect the

resulting crystalline product by filtration.

Washing and Drying: Wash the collected solid with a saturated sodium chloride solution and

dry it thoroughly in an oven at 120°C.
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Synthesis Workflow: 4-tert-butylbenzenesulfonic acid sodium salt

Start: Reagents

1. React tert-butylbenzene
with fuming H₂SO₄ (<25°C)

2. Heat mixture to 80°C

3. Pour into H₂O and
partially neutralize (NaHCO₃)

4. Filter to remove char

5. Add NaCl and heat to dissolve

6. Cool in ice bath to crystallize

7. Collect product via filtration

8. Wash with NaCl solution
and dry at 120°C

End: Final Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of a sulfonate salt.
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Safety and Handling
Proper handling of chemical reagents is paramount for laboratory safety. The available data for

tert-Butylsulfinic acid sodium salt indicates the following GHS hazard information.

Table 2: GHS Safety Information
Category Information Source

Pictogram GHS07 (Exclamation Mark) [3]

Signal Word Warning [3]

Hazard Statements
H319: Causes serious eye

irritation.
[3]

Precautionary Statements

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/ eye

protection/ face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/ attention.

[3]

Storage Class 11: Combustible Solids [3]

Users should always consult the full Safety Data Sheet (SDS) from their supplier before

handling this chemical and use appropriate personal protective equipment (PPE), including

safety goggles and gloves.[9] Ensure work is conducted in a well-ventilated area.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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